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Compound of Interest

Compound Name: BMS-394136

Cat. No.: B606231

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock
solution of BMS-394136, a potent and selective Kv1.5 potassium channel blocker. Accurate
preparation of stock solutions is critical for ensuring the reliability and reproducibility of
experimental results.

Compound Information

BMS-394136 is an investigational compound with the following chemical properties:

Property Value Source
Molecular Formula C22H24FN302

Molecular Weight 381.45 g/mol

CAS Number 359851-87-5

Solubility Data

BMS-394136 is soluble in organic solvents but is practically insoluble in water. The choice of
solvent is crucial for preparing a stable and effective stock solution.
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Solvent Solubility Source

DMSO =25 mg/mL

>45 mg/mL (117.97 mM)

Soluble to 100 mM

Ethanol >4.35 mg/mL

Soluble to 25 mM

Water Insoluble

Based on its high solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent for
preparing primary stock solutions of BMS-394136.

Experimental Protocols

Materials and Equipment
o BMS-394136 powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BMS-394136 in DMSO.

Workflow for Preparing BMS-394136 Stock Solution
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Caption: Workflow for preparing a stock solution of BMS-394136.

Procedure:
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Calculate the required mass of BMS-394136: To prepare a 10 mM stock solution, use the
following formula: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) *
1000 (mg/qg)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L * 0.001 L
* 381.45 g/mol * 1000 mg/g = 3.8145 mg

Weigh the BMS-394136 powder: Carefully weigh the calculated amount of BMS-394136
powder using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube
or vial.

Add DMSO: Add the calculated volume of anhydrous DMSO to the tube containing the BMS-
394136 powder.

Dissolve the compound: Vortex the solution until the BMS-394136 is completely dissolved.
Gentle warming in a water bath (not exceeding 40°C) can aid in dissolution if necessary.
Visually inspect the solution to ensure there are no undissolved particles.

Aliquot and Store: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C or
-80°C for long-term stability.

Handling and Storage Recommendations

Solid Compound: Store the solid BMS-394136 powder at -20°C, protected from light and
moisture.

Stock Solution: As a general guideline, DMSO stock solutions should be stored at -20°C or
-80°C. When stored properly, the stock solution can be stable for several months. Avoid
repeated freeze-thaw cycles.

Working Dilutions: When preparing working dilutions in aqueous media, it is crucial to ensure
that the final concentration of DMSO is kept low (typically <0.5%) to avoid solvent-induced
effects on the experimental system. To prevent precipitation, it is recommended to add the
DMSO stock solution to the aqueous buffer while vortexing.

Safety Precautions
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 BMS-394136 is a bioactive molecule. Handle with care and use appropriate personal
protective equipment (PPE), including a lab coat, gloves, and safety glasses.

e Work in a well-ventilated area or a chemical fume hood.
o Refer to the Safety Data Sheet (SDS) for complete safety information.

Signaling Pathway Context: Kv1.5 Inhibition
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Caption: Inhibition of the Kv1.5 channel by BMS-394136.

« To cite this document: BenchChem. [Preparation of BMS-394136 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606231#how-to-prepare-a-stock-solution-of-bms-
394136]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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